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Compound of Interest

Compound Name:
4-Methoxypyridine-2-carbonyl

chloride

CAS No.: 124050-26-6

Cat. No.: B571282

Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of pharmaceutical and agrochemical research, the strategic use of

specialized reagents is paramount to the successful synthesis of novel and effective molecules.

Among these, acyl chlorides stand out as highly reactive and versatile building blocks. This

guide provides a comprehensive technical overview of 4-Methoxypicolinoyl chloride, a key

intermediate whose structural features offer unique possibilities in the design and synthesis of

complex chemical entities. While specific experimental data for this compound is not

extensively documented in publicly available literature, this paper will leverage established

principles of organic chemistry and data from closely related analogues to provide a robust and

scientifically grounded resource.

Introduction to 4-Methoxypicolinoyl Chloride:
Structure and Significance
4-Methoxypicolinoyl chloride, identified by the CAS Number 124050-26-6, is a derivative of 4-

methoxypicolinic acid. Its structure features a pyridine ring substituted with a methoxy group at
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the 4-position and a highly reactive acyl chloride functional group at the 2-position.

The presence of the electron-donating methoxy group and the nitrogen atom within the

aromatic ring influences the electron distribution and, consequently, the reactivity of the acyl

chloride. This unique electronic profile makes 4-Methoxypicolinoyl chloride a valuable reagent

for introducing the 4-methoxypicolinoyl moiety into a target molecule, a structural motif found in

various biologically active compounds.

Synthesis of 4-Methoxypicolinoyl Chloride: A
Mechanistic Approach
The synthesis of acyl chlorides from their corresponding carboxylic acids is a fundamental

transformation in organic chemistry.[1][2][3] The most common and effective methods involve

the use of chlorinating agents such as thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂).[4]

Core Reaction:

4-Methoxypicolinic Acid

4-Methoxypicolinoyl Chloride

Chlorination

Chlorinating Agent
(e.g., SOCl₂, (COCl)₂)
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Caption: General synthesis of 4-Methoxypicolinoyl chloride.

Experimental Protocol: Synthesis via Thionyl Chloride
This protocol is based on the well-established reaction of carboxylic acids with thionyl chloride.

[4]

Materials:

4-Methoxypicolinic acid (CAS 29082-91-5)

Thionyl chloride (SOCl₂)
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Anhydrous toluene or dichloromethane (DCM)

Dimethylformamide (DMF) (catalytic amount)

Procedure:

Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic

stirrer, a reflux condenser, and a gas outlet connected to a trap (to neutralize evolved HCl

and SO₂ gas), suspend 4-methoxypicolinic acid in an excess of thionyl chloride or in an

anhydrous solvent like toluene.

Catalyst Addition: Add a catalytic amount of DMF. The reaction of DMF with thionyl chloride

generates the Vilsmeier reagent, which is the active catalytic species.

Reaction: Gently heat the reaction mixture to reflux. The progress of the reaction can be

monitored by the cessation of gas evolution (HCl and SO₂).

Work-up: After the reaction is complete, remove the excess thionyl chloride and solvent

under reduced pressure using a rotary evaporator. It is crucial to use an efficient trapping

system to prevent the release of corrosive vapors.

Purification: The resulting crude 4-Methoxypicolinoyl chloride can often be used directly in

the next step. If necessary, purification can be achieved by vacuum distillation or

crystallization.

Causality and Experimental Choices:

Anhydrous Conditions: Acyl chlorides are highly susceptible to hydrolysis.[1][3] Therefore, all

glassware must be thoroughly dried, and anhydrous solvents must be used to prevent the

formation of the starting carboxylic acid.

Catalytic DMF: The use of DMF as a catalyst accelerates the reaction by forming a highly

reactive Vilsmeier intermediate, which is more susceptible to nucleophilic attack by the

chloride ion than the unactivated carboxylic acid.

Excess Thionyl Chloride: Using thionyl chloride as both a reagent and a solvent can drive the

reaction to completion.
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Physicochemical and Spectroscopic Properties
While a comprehensive, experimentally verified dataset for 4-Methoxypicolinoyl chloride is not

readily available, its properties can be inferred from its structure and data for analogous

compounds.

Table 1: Predicted Physicochemical Properties of 4-Methoxypicolinoyl Chloride

Property Predicted Value Notes

Molecular Formula C₇H₆ClNO₂

Molecular Weight 171.58 g/mol

Appearance
Likely a solid or high-boiling

liquid

Based on similar acyl

chlorides.

Boiling Point
Elevated due to the aromatic

ring and polar groups

Expected to be higher than

simpler acyl chlorides.

Solubility

Soluble in common aprotic

organic solvents (DCM, THF,

toluene).

Reacts with protic solvents

(water, alcohols).[1]

Stability

Moisture-sensitive;

decomposes in the presence

of water.[3]

Should be stored under an

inert atmosphere.

Expected Spectroscopic Data:

¹H NMR: Signals corresponding to the protons on the pyridine ring and the methoxy group.

The chemical shifts of the pyridine protons will be influenced by the electron-withdrawing

acyl chloride and the electron-donating methoxy group.

¹³C NMR: A signal for the carbonyl carbon of the acyl chloride is expected to appear in the

downfield region (typically 160-180 ppm). Signals for the pyridine ring carbons and the

methoxy carbon will also be present.
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IR Spectroscopy: A strong absorption band characteristic of the C=O stretch of the acyl

chloride functional group, typically in the range of 1750-1815 cm⁻¹.

Mass Spectrometry: The mass spectrum would show the molecular ion peak and

fragmentation patterns characteristic of the loss of a chlorine atom and the carbonyl group.

Reactivity and Applications in Drug Discovery
The high reactivity of the acyl chloride group makes 4-Methoxypicolinoyl chloride a valuable

reagent for forming amide and ester linkages, which are prevalent in a vast array of

pharmaceutical compounds.[5][6]

Core Reactivity:

4-Methoxypicolinoyl
Chloride

Amide or Ester Derivative

Nucleophilic Acyl Substitution

Nucleophile
(e.g., Amine, Alcohol)
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Caption: Nucleophilic acyl substitution reactions of 4-Methoxypicolinoyl chloride.

Amide Bond Formation
The reaction of 4-Methoxypicolinoyl chloride with primary or secondary amines provides a

direct route to the corresponding amides. This reaction is fundamental in medicinal chemistry

for linking different molecular fragments.

Workflow: Amide Synthesis
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Caption: A typical workflow for amide synthesis using 4-Methoxypicolinoyl chloride.

Ester Bond Formation
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Similarly, the reaction with alcohols or phenols in the presence of a non-nucleophilic base (e.g.,

pyridine or triethylamine) yields esters. This is a crucial transformation for creating prodrugs or

modifying the pharmacokinetic properties of a lead compound.

Applications in Agrochemicals
The picolinamide scaffold is a key feature in some modern fungicides. For instance, derivatives

of 3-acetoxy-4-methoxypicolinic acid are used in the synthesis of fungicides.[7] This suggests a

potential application of 4-Methoxypicolinoyl chloride and its derivatives in the development of

new agrochemicals.

Handling and Safety Considerations
Acyl chlorides are corrosive and moisture-sensitive compounds that require careful handling.[3]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat.

Fume Hood: All manipulations should be performed in a well-ventilated fume hood.

Moisture Sensitivity: Avoid contact with water and other protic solvents, as the reaction is

exothermic and produces corrosive hydrogen chloride gas.

Storage: Store in a tightly sealed container under an inert atmosphere (e.g., nitrogen or

argon) in a cool, dry place.

Conclusion
4-Methoxypicolinoyl chloride emerges as a potent and versatile reagent for synthetic chemists,

particularly in the fields of drug discovery and agrochemical development. Its unique electronic

and structural characteristics, combined with the high reactivity of the acyl chloride group,

provide a reliable means of introducing the 4-methoxypicolinoyl moiety into complex molecules.

While specific, detailed experimental data for this compound remains somewhat elusive in the

public domain, a solid understanding of the principles of acyl chloride chemistry allows for its

effective and safe utilization. This guide serves as a foundational resource to empower

researchers in harnessing the synthetic potential of this valuable chemical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. study.com [study.com]

2. Acyl chloride - Wikipedia [en.wikipedia.org]

3. chemistrystudent.com [chemistrystudent.com]

4. prepchem.com [prepchem.com]

5. savemyexams.com [savemyexams.com]

6. chem.libretexts.org [chem.libretexts.org]

7. Florylpicoxamid | C27H26F2N2O6 | CID 121463656 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Navigating Chemical Synthesis: An In-depth Technical
Guide to 4-Methoxypicolinoyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b571282/docs#navigating-chemical-synthesis-an-in-
depth-technical-guide-to-4-methoxypicolinoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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